![molecular formula C26H24N2O9 B2590417 Diethyl 3,3'-((2,2'-oxybis(acetyl))bis(azanediyl))bis(benzofuran-2-carboxylate) CAS No. 477502-19-5](/img/structure/B2590417.png)
Diethyl 3,3'-((2,2'-oxybis(acetyl))bis(azanediyl))bis(benzofuran-2-carboxylate)
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Overview
Description
The compound “Diethyl 3,3’-((2,2’-oxybis(acetyl))bis(azanediyl))bis(benzofuran-2-carboxylate)” is a complex organic molecule. It contains functional groups such as esters (carboxylate), ethers (oxybis), and amides (azanediyl). These functional groups could potentially influence the compound’s reactivity and properties .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, likely involves multiple rings (benzofuran) and chains of atoms, with various functional groups attached. The exact structure would need to be confirmed with techniques such as NMR or X-ray crystallography .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like this would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of certain functional groups can influence properties like solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Synthesis and Chemical Structure Analysis
- The synthesis of complex organic compounds, like Diethyl 2,2´-thiocarbonyl-bis(azanediyl)dibenzoate, showcases the capability to design molecules with specific properties for various applications, including catalysis and material science. The detailed structural analysis through techniques such as IR, NMR spectroscopy, and single-crystal X-ray structure determination provides insights into the molecular architecture and its potential functionalities (Rimaz et al., 2009).
Polymer Science and Electrolytes
- Research on hyperbranched polymer electrolytes, such as poly[bis(diethylene glycol)benzoate] capped with specific groups, reveals the impact of molecular design on ionic conductivity. These findings are crucial for the development of high-performance electrolytes in batteries and other electrochemical devices (Itoh et al., 2002).
Conjugated Polymers and Optical Properties
- The synthesis of conjugated polymers exhibiting pH-dependent optical properties indicates the potential of such materials in developing pH sensors or devices that can visually indicate changes in environmental conditions. This application is vital in fields such as environmental monitoring and biomedical diagnostics (Gao et al., 2007).
Catalysis and Organic Transformations
- Studies on catalysts, like Ruthenium(II)–Bis(2-oxazolin-2-yl)pyridine complexes, demonstrate their efficiency in asymmetric catalytic reactions, such as cyclopropanation of olefins. These catalysts are fundamental in synthesizing optically active compounds, which are crucial in pharmaceuticals and agrochemicals (Nishiyama et al., 1995).
Energetic Materials and Plasticizers
- Research into energetic plasticizers based on functionalized compounds, such as 2,2-dinitropropane-1,3-diol derivatives, aims to enhance the performance and safety of propellants and explosives. These studies contribute significantly to the field of materials science, especially in developing safer and more efficient energetic materials (Hafner et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 3-[[2-[2-[(2-ethoxycarbonyl-1-benzofuran-3-yl)amino]-2-oxoethoxy]acetyl]amino]-1-benzofuran-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O9/c1-3-34-25(31)23-21(15-9-5-7-11-17(15)36-23)27-19(29)13-33-14-20(30)28-22-16-10-6-8-12-18(16)37-24(22)26(32)35-4-2/h5-12H,3-4,13-14H2,1-2H3,(H,27,29)(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVTSHQQZSSOMHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)COCC(=O)NC3=C(OC4=CC=CC=C43)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O9 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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